![molecular formula C20H18FN3O3S B2375766 2-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide CAS No. 1009784-87-5](/img/structure/B2375766.png)
2-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
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Description
2-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide is a useful research compound. Its molecular formula is C20H18FN3O3S and its molecular weight is 399.44. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Applications
A study by Sunder and Maleraju (2013) synthesized derivatives of a compound structurally related to "2-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide," which were assayed for anti-inflammatory activity. Among these compounds, some showed significant anti-inflammatory effects, indicating their potential for developing new anti-inflammatory agents (Sunder & Maleraju, 2013).
Antipsychotic Potential
Research by Wise et al. (1987) explored derivatives of the core structure for their antipsychotic-like profiles without interacting with dopamine receptors, a key target of existing antipsychotic medications. This novel approach suggests the potential for developing side-effect-free antipsychotic therapies (Wise et al., 1987).
Neuroprotective Effects
Yu et al. (2018) investigated an analog of salidroside, derived from a similar compound, for its neuroprotective effects in models of cerebral ischemic injury. The study indicated that the compound could cross the blood-brain barrier and showed potential therapeutic applications for treating cerebral ischemic injury (Yu et al., 2018).
Antimicrobial and Anticancer Properties
A study by Saravanan et al. (2010) synthesized novel thiazole derivatives incorporating a pyrazole moiety, showing significant anti-bacterial and anti-fungal activities. This suggests their potential use in developing new antimicrobial agents (Saravanan et al., 2010). Furthermore, Hammam et al. (2005) explored fluoro-substituted compounds with anti-lung cancer activity, indicating their potential as low-concentration anticancer agents compared to traditional treatments (Hammam et al., 2005).
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O3S/c1-27-16-8-6-15(7-9-16)24-20(17-11-28(26)12-18(17)23-24)22-19(25)10-13-2-4-14(21)5-3-13/h2-9H,10-12H2,1H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQKRQXXWKJMDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)CC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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